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Compound of Interest

Compound Name: Benz-13C6-aldehyde

CAS No.: 153489-14-6

Cat. No.: B1278368

Get Quote

Part 1: Executive Safety Directive (Immediate Action)
CRITICAL DISTINCTION: Benz-13C6-aldehyde is a STABLE ISOTOPE compound. It is NOT

RADIOACTIVE.[1]

Do NOT dispose of this material in radioactive waste streams (Low-Level Waste/LLW). Doing

so will result in significant regulatory non-compliance, unnecessary disposal costs (approx.

100x higher than chemical waste), and potential rejection by waste management vendors.

Regulatory Classification (US EPA):

RCRA Code:U019 (Commercial Chemical Product - Toxic/Ignitable)

Primary Hazard: Combustible Liquid (Class IIIA), Target Organ Toxicity (CNS).

Secondary Hazard: Formation of pressure-generating oxidation products (Benzoic

acid/Perbenzoic acid) upon prolonged air exposure.

Part 2: Hazard Assessment & Chemical Fate
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To dispose of Benz-13C6-aldehyde safely, you must understand its lifecycle. Unlike standard

solvents, benzaldehyde derivatives undergo autoxidation—a radical chain reaction with

atmospheric oxygen.

The "Old Bottle" Risk
If the bottle has been opened and stored for >6 months without an inert atmosphere

(Argon/Nitrogen), it likely contains Benzoic Acid (white crystals) and potentially Perbenzoic Acid

(unstable intermediate).

Mechanism of Hazard: While less volatile than ether peroxides, the accumulation of perbenzoic

acid creates a reactive environment. The "crust" around the cap is not just an impurity; it is a

friction hazard.
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Figure 1: Autoxidation pathway of Benzaldehyde.[2][3][4] The formation of Perbenzoic Acid

(red) presents a transient stability risk in aged samples.

Part 3: Physical & Regulatory Data[5]
Verify these parameters against your specific Certificate of Analysis (CoA).
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Parameter Value Operational Implication

CAS Number 100-52-7 (Unlabeled)

Use unlabeled CAS for general

waste profiling unless isotope

tracking is required.

Flash Point 62–64 °C (145 °F)

Combustible. Do not discard in

"Flammable Solvents" (Flash

<60°C) unless approved by

EHS.

Boiling Point 178 °C

High boiler; not suitable for

rotary evaporation recovery

without high vacuum.

Water Solubility Slight (< 1%)

Do not pour down the drain. It

will form a toxic separate

phase in water traps.

RCRA Code U019

Listed hazardous waste. Must

be manifested if discarded as

unused product.

Part 4: Disposal Workflow & Decision Logic
Do not blindly discard. Stable isotopes are high-value assets. If the material is chemically pure,

it should be reclaimed or transferred.[5]
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Figure 2: Decision matrix for determining recovery vs. destruction pathways.
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Part 5: Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Applicable if the bottle contains white solids (Benzoic acid) or is >1 year old.

Peroxide Test: Dip a starch-iodide strip into the liquid.

No Color Change: Proceed to Phase 2.

Blue/Purple: Peroxides present.[3][4][6] Add 10% Sodium Bisulfite (NaHSO3) solution or a

reducing agent (ferrous salt) to the bottle. Shake gently and let stand for 30 minutes.

Retest.

Solubilization: If the bottle is encrusted with benzoic acid crystals, do not force the cap open

if it is stuck. Dissolve the crust by applying a small amount of ethanol or acetone externally to

the thread gap.

Phase 2: Packaging & Segregation
Primary Container: Keep in the original amber glass bottle if possible. Benzaldehyde is light-

sensitive; clear glass accelerates degradation.

Waste Stream Selection:

Correct: Non-Halogenated Organic Solvents (e.g., waste acetone, ethanol, toluene).[7]

Incorrect: Acid Waste (Reaction risk), Oxidizer Waste (Fire risk), Radioactive Waste.

Bulking: You may pour Benz-13C6-aldehyde into a larger solvent waste carboy (e.g., "Red

Can") only if the carboy is rated for combustibles and contains compatible solvents.

Phase 3: Labeling (The "Trust" Factor)
Waste handlers often panic when they see chemical formulas with numbers like "13C". You

must preempt this.

Standard Label: "Hazardous Waste - Benzaldehyde."

Supplementary Label: Affix a bright green or yellow sticker reading:
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STABLE ISOTOPE (Carbon-13). NON-RADIOACTIVE. Contains no alpha/beta/gamma

emitters.

Part 6: Emergency Response (Spill Control)
Scenario: 100mL bottle breakage in the lab.

Evacuate & Ventilate: Benzaldehyde has a potent, almond-like odor that can cause

respiratory distress and dizziness (CNS depression) at high concentrations. Clear the

immediate area.[8]

PPE: Nitrile gloves (double gloved) and chemical safety goggles.

Containment:

Do NOT use paper towels (combustible surface area increase).

Use vermiculite or clay-based absorbents (kitty litter).

If available, use a "Solvent Spill Kit" activated charcoal pad.

Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with

Benzaldehyde (U019)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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